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Cat. No.: B10768236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the target specificity of Ac-
YVAD-CMK, a widely utilized inhibitor in inflammation and cell death research. This document

details its mechanism of action, inhibitory profile, and key experimental applications, offering

valuable insights for researchers in immunology, oncology, and neurobiology.

Introduction
Ac-YVAD-CMK (N-Acetyl-L-tyrosyl-L-valyl-N'-[(1S)-3-chloro-1-(carboxymethyl)-2-oxopropyl]-L-

alaninamide) is a synthetic tetrapeptide that acts as a potent, irreversible inhibitor of caspase-1.

[1][2] Its design is based on the preferred cleavage sequence of caspase-1, Tyr-Val-Ala-Asp

(YVAD), found in its primary substrate, pro-interleukin-1β (pro-IL-1β).[1][2] The chloromethyl

ketone (CMK) moiety forms a covalent bond with the active site cysteine of the enzyme,

leading to its irreversible inactivation.[3] Due to its high selectivity for caspase-1, Ac-YVAD-
CMK has become an indispensable tool for investigating the inflammasome signaling pathway,

pyroptosis, and the role of inflammatory caspases in various physiological and pathological

processes.

Mechanism of Action
Ac-YVAD-CMK functions as a suicide inhibitor. The YVAD tetrapeptide sequence directs the

inhibitor to the active site of caspase-1. Upon binding, the chloromethyl ketone group reacts

with the cysteine residue in the catalytic site of the enzyme, forming a stable thioether bond.
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This covalent modification permanently blocks the enzyme's catalytic activity, preventing it from

processing its downstream substrates.

Target Specificity: Quantitative Data
The specificity of a pharmacological inhibitor is paramount for the accurate interpretation of

experimental results. Ac-YVAD-CMK exhibits a high degree of selectivity for caspase-1 over

other caspases, particularly the apoptotic effector caspase-3. This selectivity is crucial for

dissecting the distinct roles of inflammatory and apoptotic caspases.

Target Enzyme
Inhibitory Constant
(Ki)

IC50 Reference(s)

Caspase-1 0.8 nM - [1][4]

Caspase-3 >10,000 nM - [4]

Caspase-4 362 nM - [4]

Caspase-5 163 nM - [4]

TRAIL-induced

Apoptosis
- ~50-75 µM [5]

Signaling Pathways and Experimental Workflows
The Canonical NLRP3 Inflammasome Pathway
Ac-YVAD-CMK is a cornerstone in the study of the inflammasome, a multiprotein complex that

activates caspase-1 in response to a variety of stimuli. The NLRP3 inflammasome is one of the

most well-characterized inflammasomes and its activation is a key event in the innate immune

response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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